Cas no 337527-10-3 (8,11,13-Abietatriene-7,15,18-triol)

• Product name: 8,11,13-Abietatriene-7,15,18-triol
• CAS No: 337527-10-3
• MF: C₂₀H₃₀O₃
• MW: 318.45
• CID: 837773
• PubChem ID: 3838750

8,11,13-Abietatriene-7,15,18-triol Chemical and Physical Properties

Names and Identifiers

• 8,11,13-Abietatriene-7,15,18-triol
• (7α)-Abieta-8,11,13-triene-7,15,18-triol
• Abieta-8,11,13-triene-7,15,18-triol
• Abieta-8,11,13-triene-7
• 337527-10-3
• HY-N7178
• A,15,18-triol
• (1R,4AS,9R,10AR)-1-(HYDROXYMETHYL)-7-(2-HYDROXYPROPAN-2-YL)-1,4A-DIMETHYL-2,3,4,9,10,10A-HEXAHYDROPHENANTHREN-9-OL
• FS-9767
• CS-0103802
• AKOS032962342
• [ "" ]

• Inchi： InChI=1S/C20H30O3/c1-18(2,23)13-6-7-15-14(10-13)16(22)11-17-19(3,12-21)8-5-9-20(15,17)4/h6-7,10,16-17,21-23H,5,8-9,11-12H2,1-4H3/t16-,17+,19+,20-/m1/s1
• InChI Key： FTCCXIDYXDLLRK-LCLWPZTBSA-N
• SMILES： CC1(CCCC2(C1CC(C3=C2C=CC(=C3)C(C)(C)O)O)C)CO

Computed Properties

• Exact Mass: 318.21900
• Monoisotopic Mass: 318.21949481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 60.7Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.1±0.1 g/cm3
• Boiling Point: 472.6±35.0 °C at 760 mmHg
• Flash Point: 213.5±20.5 °C
• PSA: 60.69000
• LogP: 3.40750
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

8,11,13-Abietatriene-7,15,18-triol Security Information

• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids